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Compound of Interest

Compound Name: D-Iditol

Cat. No.: B057213

Ensuring the safe and compliant disposal of laboratory chemicals is a critical component of
research operations. This document provides detailed, step-by-step guidance for the proper
disposal of D-Iditol, a polyol used in various research applications.

Safety and Handling Precautions

According to safety data sheets, D-Iditol is not classified as a hazardous material under the
2012 OSHA Hazard Communication Standard (29 CFR 1910.1200)[1]. However, standard
laboratory safety protocols should always be followed. This includes wearing appropriate
personal protective equipment (PPE) such as safety glasses and gloves to prevent skin and
eye contact[2]. In case of contact, rinse the affected area cautiously with water[2].

Disposal Procedures for D-Iditol

For non-hazardous substances like D-Iditol, disposal procedures are generally straightforward.
The primary recommended method for the disposal of D-Iditol is via the sanitary sewer
system[3]. This method is suitable for liquid forms or water-soluble solids[4].

Step-by-Step Disposal Protocol:

o Confirm Non-Hazardous Status: Before disposal, always verify the chemical's classification.
D-Iditol is considered a non-hazardous waste[1][5]. For unknown chemicals, consult your
institution's Environmental Health and Safety (EHS) department[6].
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Ensure Proper Form for Disposal:

o Liquids and Water-Soluble Solids: D-Iditol in liquid solution or as a water-soluble solid can
be disposed of down the drain[3][4].

o Solid, Non-Soluble Waste: If D-Iditol is in a solid form that is not readily soluble, it should
be treated as solid laboratory waste. Non-hazardous solid chemicals can typically be
disposed of in the regular trash, but should not be placed in laboratory trash cans that are
handled by custodial staff. Instead, they should be taken directly to the outside
dumpsters|[5].

Drain Disposal Procedure:
o Turn on the water faucet to create a steady flow of cold water.
o Slowly pour the D-Iditol solution into the drain.

o Flush the drain with at least an equal volume of water to ensure it is well-diluted and
cleared from the plumbing system[4].

Empty Container Disposal:

o Ensure that containers of D-Iditol are completely empty with no freestanding liquids
remaining[5].

o Deface the container label by marking through it or removing it to indicate that it no longer
contains the chemical[5].

o Dispose of the empty, defaced container in the regular trash or a designated container for
non-hazardous laboratory glassware[5].

Consult Institutional Policies: While these are general guidelines, it is imperative to consult
your institution's specific policies and procedures for non-hazardous waste disposal. Your
local EHS or Laboratory Safety department can provide guidance tailored to your facility's
regulations[6][7][8].

Quantitative Disposal Data
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For non-hazardous substances like D-Iditol, specific quantitative limits for drain disposal are
not typically mandated by federal regulations, but local or institutional guidelines may apply.
The general principle is to ensure adequate dilution.

Parameter Guideline
Disposal Method Sanitary Sewer[3]
Form Liquid or water-soluble solid[4]

o Flush with an equal or greater volume of
Dilution
water[4]

) Dispose of directly in outside dumpsters if non-
Solid Waste
hazardous|[5]

D-Iditol Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of D-Iditol
in a laboratory setting.
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Treat as non-hazardous
solid waste.

A
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Dispose of directly in
approved dumpster.

Deface or remove label.

Dispose of empty container
in regular trash.

End of Process
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Caption: D-Iditol Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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